![molecular formula C29H28ClN3O2S B2710319 6-Benzyl-2-(2,2-diphenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride CAS No. 1215831-77-8](/img/structure/B2710319.png)
6-Benzyl-2-(2,2-diphenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyridine derivatives, such as the one you mentioned, are of increasing interest in drug design and medicinal chemistry due to their structural similarity with DNA bases such as adenine and guanine . They are found in the structures of substances with various pharmacological activities .
Molecular Structure Analysis
The molecular structure of a compound can be accurately drawn and optimized using software like Spartan 14 at DFT level of theory with B3LYP/6-31G** basis set in a vacuum . The diverse chemometric descriptors can be computed from the optimized structures .Chemical Reactions Analysis
The chemical reactions involving pyridine derivatives can be quite complex. For example, addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C can afford 2-substituted pyridines in good yields .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its structure. For example, the solubility, polarity, lipophilicity, and hydrogen bonding capacity properties of the compounds can be positively contributed by the pyridine derivatives .Scientific Research Applications
Synthesis and Derivative Formation
The synthesis of complex pyrido and thieno derivatives, including structures similar to 6-Benzyl-2-(2,2-diphenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride, has been a subject of research aiming at developing new methodologies for creating heterocyclic compounds. These synthetic routes often involve multi-step reactions, starting from simple precursors to obtain various fused polyheterocyclic systems with potential biological activities (Bakhite, Al‐Sehemi, & Yamada, 2005). The focus on these synthetic efforts underlines the interest in exploring the chemical space around such compounds for pharmacological applications or material science.
Antimicrobial Activities
Research into thieno and pyrido derivatives extends into evaluating their antimicrobial properties. For instance, derivatives based on the tetrahydrobenzothiophene moiety have been synthesized and assessed for their antimicrobial activities. These studies reveal that some compounds exhibit promising activities against a range of microbial strains, suggesting the potential of these chemical frameworks in developing new antimicrobial agents (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010). Such findings highlight the relevance of this compound class in addressing the ongoing need for novel antimicrobials.
Chemical Properties and Reactivity
The chemical reactivity and properties of compounds structurally related to 6-Benzyl-2-(2,2-diphenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride have been studied to understand their potential applications further. These investigations include exploring different synthetic pathways, reactivity patterns, and the formation of novel heterocyclic systems that could have diverse applications in medicinal chemistry and materials science (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011).
Safety And Hazards
Future Directions
properties
IUPAC Name |
6-benzyl-2-[(2,2-diphenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27N3O2S.ClH/c30-27(33)26-23-16-17-32(18-20-10-4-1-5-11-20)19-24(23)35-29(26)31-28(34)25(21-12-6-2-7-13-21)22-14-8-3-9-15-22;/h1-15,25H,16-19H2,(H2,30,33)(H,31,34);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNIAYHIBEUWLCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1C(=C(S2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)N)CC5=CC=CC=C5.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H28ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
518.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Benzyl-2-(2,2-diphenylacetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.